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An In-depth Technical Guide on the Physical and Chemical Properties of N-Methylacetamide-
d6

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Methylacetamide-d6 is the deuterated form of N-Methylacetamide (NMA), a simple

secondary amide that serves as a fundamental model for the peptide bond in proteins.[1][2] Its

deuterated isotopologue is a valuable tool in various research applications, particularly in drug

development and metabolic studies. The substitution of hydrogen atoms with deuterium allows

for its use as an internal standard in quantitative analysis by Nuclear Magnetic Resonance

(NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass

Spectrometry (LC-MS).[3] Deuteration can influence the pharmacokinetic and metabolic

profiles of drug candidates, making isotopically labeled compounds like N-Methylacetamide-
d6 essential for tracing and quantification during drug development.[3][4]

This guide provides a comprehensive overview of the core physical and chemical properties of

N-Methylacetamide-d6, detailed experimental protocols for its characterization, and logical

workflows relevant to its synthesis and application.
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N-Methylacetamide-d6 is a colorless to light yellow liquid at room temperature.[5] The core

properties are summarized and compared with its non-deuterated counterpart below.

Data Presentation
Table 1: Core Physical and Chemical Properties of N-Methylacetamide-d6

Property Value Reference

Chemical Name
Acetamide-2,2,2-d3, N-

(methyl-d3)-
[5]

CAS Number 3669-73-6 [5]

Molecular Formula C₃HD₆NO [5]

Molecular Weight 79.13 g/mol [5]

Appearance Colorless to light yellow liquid [5]

Purity ≥98.60% [5]

Isotopic Enrichment ≥98.5% [5]

Table 2: Comparative Properties of N-Methylacetamide-d6 vs. N-Methylacetamide (Non-

deuterated)
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Property N-Methylacetamide-d6 N-Methylacetamide

CAS Number 3669-73-6[5] 79-16-3[6][7][8]

Molecular Formula C₃HD₆NO[5] C₃H₇NO[6][8][9]

Molecular Weight 79.13 g/mol [5] 73.09 g/mol [6][7][8]

Appearance
Colorless to light yellow

liquid[5]

Colorless solid or liquid[9][10]

[11]

Melting Point
Not specified (liquid at room

temp)
26-28 °C[6][8][12][13]

Boiling Point Not specified 204-206 °C[6][12][13]

Density Not specified 0.957 g/mL at 25 °C[6][8][13]

Refractive Index (n20/D) Not specified 1.433[6][8]

Solubility Not specified
Soluble in water, alcohol,

ether, acetone, benzene[7][14]

Synthesis and Logical Workflows
The synthesis of N-Methylacetamide typically involves the reaction of methylamine with hot

acetic acid or acetic anhydride.[9][10][15] For the deuterated variant, isotopically labeled

starting materials are used.

Mandatory Visualization 1: Synthesis Workflow
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General Synthesis Workflow for N-Methylacetamide-d6

Methylamine-d3

Reaction Vessel
(Heating)

Acetic-d3 acid (or Acetic-d3 anhydride)

N-Methylacetamide-d6
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Purification
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Metabolic Pathway of N,N-Dimethylacetamide (DMAC)

N,N-Dimethylacetamide (DMAC)

N-Hydroxymethyl-N-methylacetamide (DMAC-OH)

Hydroxylation

N-Methylacetamide (NMA)
(Non-deuterated analogue)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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